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6-[2,2-Bis[di(propan-2-yl)amino]acetyl]oxy-2,3,4,5-tetrahydroxyhexanoic acid 6-[2,2-Bis[di(propan-2-yl)amino]acetyl]oxy-2,3,4,5-tetrahydroxyhexanoic acid 6-O-[Bis(diisopropylamino)acetyl]hexonic acid is an alpha-amino acid ester.
Brand Name: Vulcanchem
CAS No.: 11006-56-7
VCID: VC20970171
InChI: InChI=1S/C20H40N2O8/c1-10(2)21(11(3)4)18(22(12(5)6)13(7)8)20(29)30-9-14(23)15(24)16(25)17(26)19(27)28/h10-18,23-26H,9H2,1-8H3,(H,27,28)
SMILES: CC(C)N(C(C)C)C(C(=O)OCC(C(C(C(C(=O)O)O)O)O)O)N(C(C)C)C(C)C
Molecular Formula: C20H40N2O8
Molecular Weight: 436.5 g/mol

6-[2,2-Bis[di(propan-2-yl)amino]acetyl]oxy-2,3,4,5-tetrahydroxyhexanoic acid

CAS No.: 11006-56-7

Cat. No.: VC20970171

Molecular Formula: C20H40N2O8

Molecular Weight: 436.5 g/mol

* For research use only. Not for human or veterinary use.

6-[2,2-Bis[di(propan-2-yl)amino]acetyl]oxy-2,3,4,5-tetrahydroxyhexanoic acid - 11006-56-7

Specification

Description 6-O-[Bis(diisopropylamino)acetyl]hexonic acid is an alpha-amino acid ester.
CAS No. 11006-56-7
Molecular Formula C20H40N2O8
Molecular Weight 436.5 g/mol
IUPAC Name 6-[2,2-bis[di(propan-2-yl)amino]acetyl]oxy-2,3,4,5-tetrahydroxyhexanoic acid
Standard InChI InChI=1S/C20H40N2O8/c1-10(2)21(11(3)4)18(22(12(5)6)13(7)8)20(29)30-9-14(23)15(24)16(25)17(26)19(27)28/h10-18,23-26H,9H2,1-8H3,(H,27,28)
Standard InChI Key RVSTWRHIGKXTLG-UHFFFAOYSA-N
SMILES CC(C)N(C(C)C)C(C(=O)OCC(C(C(C(C(=O)O)O)O)O)O)N(C(C)C)C(C)C
Canonical SMILES CC(C)N(C(C)C)C(C(=O)OCC(C(C(C(C(=O)O)O)O)O)O)N(C(C)C)C(C)C

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